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Compound of Interest

Compound Name: 3-Chloro-2,6-dimethylpyridine

Cat. No.: B1619810

This guide provides essential physicochemical data for 3-Chloro-2,6-dimethylpyridine, a
chemical compound relevant to researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental molecular characteristics of 3-Chloro-2,6-dimethylpyridine are summarized
below. These values are critical for a variety of experimental and computational applications,
including reaction stoichiometry, analytical characterization, and molecular modeling.

Property Value

Molecular Formula C7HBCIN[1][2]
Molecular Weight 141.598 g/mol [1]
Exact Mass 141.035 Da[1]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name, its
empirical formula, and its calculated molecular weight.
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Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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